Cas no 2503201-82-7 ((4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide)

• Product Name: (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide
• CAS No: 2503201-82-7
• MF: C₈H₁₅F₂NO₃S
• MW: 243.271408319473
• MDL: MFCD32859880
• CID: 5670878
• PubChem ID: 165882295
• Update Time: 2025-06-08

(4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2503201-82-7
• (4,4-difluoro-1-methoxycyclohexyl)methanesulfonamide
• EN300-27151259
• Z4659027889
• (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide

• MDL： MFCD32859880
• Inchi： 1S/C8H15F2NO3S/c1-14-7(6-15(11,12)13)2-4-8(9,10)5-3-7/h2-6H2,1H3,(H2,11,12,13)
• InChI Key： PLJHUKBNUIWZNQ-UHFFFAOYSA-N
• SMILES： S(CC1(CCC(CC1)(F)F)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 243.07407084g/mol
• Monoisotopic Mass: 243.07407084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide

Introduction to (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide (CAS No. 2503201-82-7)

(4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide, identified by its CAS number 2503201-82-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexyl ring substituted with fluoro and methoxy groups, coupled with a methanesulfonamide moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The< strong>fluorosubstitution in the molecule plays a crucial role in modulating its biological activity. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. In the case of (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide, the electron-withdrawing nature of fluorine helps to enhance the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects. This feature is particularly relevant in the context of drug design, where optimizing interactions with biological receptors is essential for achieving desired pharmacological outcomes.

The< strong>methanesulfonamidegroup is another key structural element that contributes to the compound's versatility. Methanesulfonamides are widely recognized for their ability to act as bioisosteres, replacing other functional groups without significantly altering the overall pharmacological profile of a molecule. This property makes (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide a promising candidate for structure-based drug design, allowing researchers to fine-tune its properties for specific therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>cyclohexyl-based scaffolds in the development of bioactive molecules. The cyclohexyl ring provides a rigid yet flexible framework that can be easily modified to optimize interactions with biological targets. In particular, the combination of fluoro and methoxy substituents on the cyclohexyl ring has been shown to enhance binding affinity and selectivity. This structural motif has been successfully employed in various drug candidates targeting different disease mechanisms, underscoring its potential utility.

The synthesis and characterization of (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide have been subjects of extensive research. The synthesis typically involves multi-step organic transformations, including fluorination reactions, methoxylation, and sulfonamide formation. Each step requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials.

In terms of biological activity, preliminary studies on (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide have revealed promising results. The compound has shown potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, it has demonstrated inhibitory effects on enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. Additionally, its interaction with specific receptors has been explored for applications in central nervous system disorders.

The< strong>pharmacokineticproperties of (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties in terms of bioavailability and metabolic stability. These characteristics are essential for developing a drug that can be administered effectively and safely to patients.

The< strong>clinicalpotential of (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide is still under evaluation. However, its unique structural features and promising preclinical data make it an attractive candidate for further development. Researchers are exploring various therapeutic indications where this compound could be beneficial. Collaborations between academic institutions and pharmaceutical companies are likely to play a significant role in advancing this compound towards clinical application.

The development of novel pharmaceutical compounds often involves interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide exemplifies this collaborative approach. Its synthesis requires expertise in organic chemistry and fluorine chemistry; its biological evaluation necessitates knowledge in biochemistry and pharmacology; while its clinical development demands insights from medical professionals. Such interdisciplinary efforts are essential for translating laboratory discoveries into viable therapeutic options.

The< strong>futureof (4,4-Difluoro-1-methoxycyclohexyl)methanesulfonamide looks promising as research continues to uncover new applications for this compound. Advances in computational chemistry and high-throughput screening techniques may further accelerate the discovery process by enabling rapid identification of potential drug candidates. Additionally,< strong>green chemistryprinciples may be applied to improve the sustainability of its synthesis, reducing environmental impact while maintaining high efficiency.

In conclusion,( 4 , 4 - Difluoro - 1 - methoxyc yclohex yl ) methane sulf on am ide ( C A S N o . 2 5 0 3 2 0 1 - 8 2 - 7 ) is a versatile organic compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it an attractive candidate for further development . As research progresses , this compound is expected to contribute valuable insights into drug design and discovery , ultimately benefiting patients worldwide .